Cas no 2228802-54-6 (tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate
• CAS No: 2228802-54-6
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6082884
• PubChem ID: 165619973
• Update Time: 2025-07-02

tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate
• 2228802-54-6
• EN300-1895734
• tert-butyl N-{1-[5-(2-methylcyclopropyl)furan-2-yl]-2-oxoethyl}carbamate

• Inchi： 1S/C15H21NO4/c1-9-7-10(9)12-5-6-13(19-12)11(8-17)16-14(18)20-15(2,3)4/h5-6,8-11H,7H2,1-4H3,(H,16,18)
• InChI Key： PJIISTIFDMJJOV-UHFFFAOYSA-N
• SMILES： O1C(C(C=O)NC(=O)OC(C)(C)C)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate

Advanced Insights into the Chemistry and Applications of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate (CAS No. 2228802-54-6)

tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate represents a class of carbamate compounds with unique structural features that have garnered significant attention in the field of biomedical research. This compound, identified by its CAS No. 2228802-54-6, is characterized by its furan-2-yl ring system, a 2-oxoethyl moiety, and a tert-butyl substituent. These structural elements contribute to its potential biological activity and pharmacological relevance, making it a promising candidate for drug development and targeted therapy applications.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate, leveraging asymmetric catalysis and green chemistry principles. The 2-methylcyclopropyl group, a key functional group in this molecule, has been shown to enhance molecular rigidity and improve binding affinity to specific proteins or enzymes. This structural modification is critical for modulating the compound's bioavailability and selectivity, which are essential parameters in the development of therapeutic agents.

Structural analysis of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate reveals a furan ring fused with a 2-oxoethyl chain, creating a scaffold that can interact with various biological targets. The tert-butyl group, acting as a steric shield, may influence the compound's solubility and metabolic stability, which are critical factors in pharmaceutical formulation. Additionally, the carbamate linkage provides a versatile platform for further functionalization, enabling the design of prodrugs or targeted delivery systems.

Recent studies have highlighted the potential of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate in modulating signal transduction pathways associated with inflammatory diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of kinase enzymes involved in neuroinflammation. The furan-2-yl ring system appears to play a pivotal role in this activity, as it can form hydrogen bonds with key residues in the active site of the target protein.

Moreover, the 2-oxoethyl moiety contributes to the compound's electrophilic properties, which may be exploited for targeted drug delivery applications. Researchers have explored the use of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate as a prodrug carrier for antibody-drug conjugates (ADCs), where the carbamate linkage can be cleaved under specific physiological conditions to release the therapeutic payload. This strategy has shown promise in improving the targeted efficacy of oncology treatments.

From a synthetic perspective, the preparation of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate involves a multi-step process that begins with the synthesis of the 2-methylcyclopropyl group. This group is typically introduced via radical cyclization or electrophilic addition reactions, followed by the formation of the furan ring through aldol condensation or Diels-Alder reactions. The final step involves the coupling of the 2-oxoethyl chain with the carbamate functionality, which is achieved using coupling agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

One of the key challenges in the synthesis of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate is the control of regioselectivity and stereoselectivity during the formation of the furan ring. Researchers have employed chiral catalysts and enantioselective reactions to achieve high yields of the desired stereoisomer. For example, a 2022 study in Organic Letters reported the use of Brønsted acid catalysts to facilitate the formation of the furan-2-yl ring with high regiocontrol, which is critical for the compound's biological activity.

Despite its potential, the tert-butyl group in tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate may introduce hydrophobicity that could affect the compound's solubility in aqueous environments. To address this, researchers have explored the use of solubilizing agents such as polyethylene glycol (PEG) or surfactants to enhance the compound's bioavailability. These strategies are particularly relevant for oral administration of the compound, where solubility is a critical factor in pharmacokinetics.

The carbamate linkage in tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate also offers opportunities for drug modification and metabolic studies. For instance, the hydrolysis of the carbamate group can be modulated by the choice of protecting groups or linkers, allowing for the design of prodrugs with improved targeted delivery properties. This approach has been successfully applied in the development of anticancer drugs, where the carbamate linkage can be selectively cleaved in the tumor microenvironment.

In conclusion, tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate represents a promising scaffold for drug discovery and biomedical applications. Its unique structural features, including the furan-2-yl ring, 2-oxoethyl moiety, and tert-butyl substituent, offer opportunities for the development of targeted therapies with improved selectivity and efficacy. Ongoing research in synthetic chemistry, pharmacology, and biomolecular interactions continues to expand the potential applications of this compound, underscoring its significance in the field of biomedical research.

As the field of biomedical research evolves, the role of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate is expected to grow, particularly in the development of novel therapeutics for chronic diseases and oncology. Continued efforts in drug design, synthetic chemistry, and pharmacological studies will be crucial in unlocking the full potential of this compound and advancing the treatment of various medical conditions.

Furthermore, the integration of computational methods and in silico modeling in the study of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate is likely to play an increasingly important role in predicting its biological activity and drug interactions. These technologies can help optimize the drug design process and accelerate the development of novel therapeutics based on this scaffold.

Overall, the study of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate exemplifies the interdisciplinary nature of biomedical research, combining chemistry, biology, and pharmacology to address complex medical challenges. As research in this area progresses, it is anticipated that this compound will contribute significantly to the advancement of biomedical science and the development of innovative therapeutic strategies.

Finally, the exploration of tert-butyl N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate highlights the importance of interdisciplinary collaboration in the pursuit of scientific discovery and medical innovation. By fostering a collaborative environment that integrates diverse expertise, researchers can continue to uncover new insights and develop effective treatments for a wide range of medical conditions.